![molecular formula C6H8N2OS B1266819 2-Thien-2-ylacetohydrazide CAS No. 39978-18-2](/img/structure/B1266819.png)
2-Thien-2-ylacetohydrazide
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Description
2-Thien-2-ylacetohydrazide (2-T2AH) is an organic compound with a thienylacetohydrazide moiety. It is a white crystalline solid with a melting point of 85-86 °C. 2-T2AH is an important intermediate in the synthesis of a variety of heterocyclic compounds, including thienopyrimidines, thienoquinolines, and thienoazepines. It is also used as a starting material for the synthesis of pharmaceuticals, such as anti-cancer drugs and antifungal agents.
Scientific Research Applications
1. Chemical Synthesis and Rearrangement Reactions 2-Thien-2-ylacetohydrazide derivatives have been utilized in various chemical synthesis and rearrangement reactions. For instance, thien-2-ylmethyl tosylacetates undergo decarboxylative Claisen rearrangement, yielding 2,3-disubstituted heteroaromatic products (Craig et al., 2005). Moreover, specific 2-thien-2-ylethenyl)thiophene-based oligomers have been studied spectroscopically and computationally to understand charge movement through these molecules, especially in their neutral and oxidized states (Earles et al., 2007).
2. Material Synthesis and Characterization There has been significant work in synthesizing new materials with this compound derivatives and studying their properties. Novel derivatives of substituted 2-(benzothiazol-2'-ylthio)acetohydrazide have been synthesized, characterized, and expected to contribute significantly to the crystallographic database of heterocyclic compounds (Al-Omran & El-Khair, 2016). In another study, photoluminescent properties of novel 3,4-ethylenedioxythiophene (EDOT) derivatives were investigated, revealing their potential as optical building blocks in polymer systems (Pepitone et al., 2003).
3. Catalysis and Polymerization this compound derivatives have found applications in catalysis and polymerization processes. For instance, the position of the sulfur atom in the thienyl group of 6-(thienyl)-2-(imino)pyridine ligands influences the catalytic activity of tetrahedral high-spin dihalide CoII complexes in the oligomerization of ethylene to α-olefins (Bianchini et al., 2007). In the realm of polymer science, a reaction of the polycondensation product of bis(thien-2-yl)sulfide and formaldehyde with elemental sulfur yielded a polymer with promising characteristics for use as active cathode material in lithium rechargeable cells (Myachina et al., 2006).
Properties
IUPAC Name |
2-thiophen-2-ylacetohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2OS/c7-8-6(9)4-5-2-1-3-10-5/h1-3H,4,7H2,(H,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LELQUIOICURSJI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)CC(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70291923 |
Source
|
Record name | 2-(2-thienyl)acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70291923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39978-18-2 |
Source
|
Record name | 39978-18-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=79155 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(2-thienyl)acetohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70291923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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